Cajanol

• CAS No.: 61020-70-0
• Product Name: Cajanol
• Molecular Formula: C17H16O6
• Molecular Weight: 316.3 g/mol
• IUPAC Name: 5-hydroxy-3-(4-hydroxy-2-methoxyphenyl)-7-methoxy-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C17H16O6/c1-21-10-6-13(19)16-15(7-10)23-8-12(17(16)20)11-4-3-9(18)5-14(11)22-2/h3-7,12,18-19H,8H2,1-2H3
• Standard InChIKey: RYYWWFXWFMYKJM-UHFFFAOYSA-N
• SMILES: COC1=CC(=C2C(=C1)OCC(C2=O)C3=C(C=C(C=C3)O)OC)O
• Canonical SMILES: COC1=CC(=C2C(=C1)OCC(C2=O)C3=C(C=C(C=C3)O)OC)O
• Description: Cajanol belongs to the class of organic compounds known as 7-o-methylated isoflavonoids. These are isoflavonoids with methoxy groups attached to the C7 atom of the isoflavonoid backbone. Isoflavonoids are natural products derived from 3-phenylchromen-4-one. Thus, cajanol is considered to be a flavonoid lipid molecule. Cajanol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cajanol is primarily located in the membrane (predicted from logP). Outside of the human body, cajanol can be found in pigeon pea and pulses. This makes cajanol a potential biomarker for the consumption of these food products.
• Synonyms: 5,4′-Dihydroxy-7,2′-dimethoxyisoflavanone; 2,3-Dihydro-5-hydroxy-3-(4-hydroxy-2-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
• PubChem Compound: 442670
• Last Modified: Nov 11 2021